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Perifosine Efficacy in Xenograft Tumor Models

Cancer Type
Model Type
(Cells)

Treatment
Protocol

Key
Findings on
Tumor Size

Primary
Mechanism &
Analysis

Citation

Glioblastoma Subcutaneous

(U87MG)

TMZ (50

mg/kg, ip) +
Perifosine (30

mg/kg, oral)
daily for 10

days

~80%
reduction in
tumor volume

vs. control;
significant vs.

single agents

Synergistic effect:
Impeded DNA repair
(↓BRCA1, ↑γH2AX),

induced caspase-
dependent

apoptosis.
Statistical analysis:

Two-way ANOVA.

[1]

Neuroblastoma Orthotopic

(AS, NGP,
BE2, KCNR)

Perifosine (25

mg/kg, oral)
daily, 4 days

on/3 days off

Tumor
regression
(AS), growth

inhibition
(BE2), slower

growth (NGP,
KCNR)

Inhibited AKT

phosphorylation,
induced caspase-3

cleavage. Statistical
analysis: Kaplan-

Meier for survival.

[2]
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Cancer Type
Model Type
(Cells)

Treatment
Protocol

Key
Findings on
Tumor Size

Primary
Mechanism &
Analysis

Citation

Breast Cancer Orthotopic
Metastatic

(HCC38)

Perifosine (30
mg/kg, diet)

long-term

Reduced
primary
tumor size;
no

statistically
significant

impact on
metastatic

burden

Induced telomere
shortening in

recurrent primary
and metastatic

tumors, indicating
anti-telomerase

activity.

[3] [4]

Brain
Metastasis
(Lung Cancer)

Intracranial

Orthotopic
(NCI-H1915)

Perifosine

(loading 180
mg/kg,

maintenance
45 mg/kg,

oral)

Complete
tumor
regression
observed in
some

models;
prolonged

survival

Distributed into

brain, blocked
PI3K/Akt pathway,

decreased
proliferation,

increased
apoptosis.

[5]

Detailed Experimental Protocols

To help you evaluate and potentially replicate these findings, here are the detailed methodologies from the

key studies:

Glioblastoma Model (Subcutaneous) [1]

Cell Lines: U87MG and U251 glioblastoma cells.
Xenograft Establishment: Cells were subcutaneously injected into the flanks of nude mice.

Drug Formulation & Dosing: Temozolomide (TMZ) was dissolved in DMSO and further diluted
in saline for intraperitoneal (ip) injection at 50 mg/kg. Perifosine was suspended in saline for

oral gavage at 30 mg/kg.
Treatment Schedule: Mice were treated daily for 10 days after tumors became palpable.

Tumor Measurement: Tumor volume was monitored and calculated using the formula: Volume
= (Length × Width²) / 2.
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Brain Metastasis Model (Orthotopic) [5]

Cell Lines: NCI-H1915 (large cell lung cancer, derived from brain metastasis).
Xenograft Establishment: A "freehand" method was used for intracranial injection. A navigated

biopsy needle was inserted into the mouse brain, and tumor cells suspended in PBS were
injected.

Drug Formulation & Dosing: Perifosine was dissolved in physiological saline.
Treatment Schedule: A loading dose (180 mg/kg) followed by a maintenance dose (45 mg/kg)

was administered orally on a 5-days-on/2-days-off schedule. Treatment began 3 or 7 days after
tumor cell inoculation.

Endpoint Analysis: Animal survival was the primary endpoint, with tumor growth assessed
histologically.

Mechanism of Action and Signaling Pathways

Perifosine's anti-tumor effects are primarily mediated by inhibiting the PI3K/AKT pathway, but recent

studies reveal additional mechanisms, particularly in combination therapies.
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Diagram illustrating the primary and synergistic mechanisms of Perifosine.

Key Insights for Researchers

Combination is Key: As a monotherapy, Perifosine can be effective, but its most potent tumor-
reducing effects are consistently observed in combination with other agents like Temozolomide or

classic chemotherapeutics, overcoming resistance mechanisms [1] [6].
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Model-Dependent Variability: Efficacy varies significantly based on the cancer type, specific cell

line, and model location (e.g., orthotopic vs. subcutaneous). For instance, it caused complete
regression in one lung cancer brain metastasis model but only slowed growth in other neuroblastoma

models [5] [2].
Novel Mechanisms Beyond AKT: Besides its known AKT inhibition, Perifosine has demonstrated

novel long-term anti-cancer activity by inhibiting telomerase and inducing telomere shortening, which
is crucial for preventing cancer cell immortality [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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